Cas no 744196-64-3 (((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride)

• Product Name: ((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride
• CAS No: 744196-64-3
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD21340271
• CID: 1029169
• PubChem ID: 53338732
• Update Time: 2025-11-02

((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride
• ((2R,3R)-2-methylmorpholin-3-yl)methal HCl
• ((2R,3R)-2-methylmorpholin-3-yl)methanol HCl
• (2R,3R)-2-methyl-3-Morpholinemethanol
• [(2R,3R)-2-methylmorpholin-3-yl]methanol,hydrochloride
• 744196-64-3
• [(2R,3R)-2-methylmorpholin-3-yl]methanol
• SCHEMBL17131021
• EN300-6957263
• 3-Morpholinemethanol,2-methyl-,(2R,3R)-
• ((2R,3R)-2-METHYLMORPHOLIN-3-YL)METHANOL
• DB-023054

• MDL： MFCD21340271
• Inchi： 1S/C6H13NO2/c1-5-6(4-8)7-2-3-9-5/h5-8H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： PWDXWDJQJUXDSL-PHDIDXHHSA-N
• SMILES： O1CCN[C@H](CO)[C@H]1C

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on ((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride

Professional Overview of ((2R,3R)-2-Methylmorpholin-3-yl)methanol Hydrochloride (CAS No. 744196-64-3)

((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride is a chiral compound with significant potential in pharmaceutical and chemical research. Its CAS number 744196-64-3 uniquely identifies this molecule, which is widely studied for its stereospecific properties and applications in drug development. The compound belongs to the morpholine class, known for its versatility in medicinal chemistry.

The molecular structure of ((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride features a morpholine ring substituted with a methyl group and a hydroxymethyl group, both in the (2R,3R) configuration. This stereochemistry is crucial for its biological activity, making it a valuable intermediate in the synthesis of enantiomerically pure drugs. Researchers are particularly interested in its role as a building block for active pharmaceutical ingredients (APIs) due to its chiral purity and stability.

Recent trends in pharmaceutical research highlight the growing demand for chiral intermediates like ((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride. The compound's ability to enhance the efficacy and reduce the side effects of drugs has made it a focal point in the development of new therapies. For instance, it is being explored in the synthesis of central nervous system (CNS) drugs and antiviral agents, aligning with current global health priorities.

From a synthetic chemistry perspective, ((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride offers several advantages. Its hydrochloride salt form improves solubility, facilitating its use in aqueous reaction conditions. Moreover, the compound's high enantiomeric excess (ee) ensures consistent performance in asymmetric synthesis, a key requirement for modern drug manufacturing.

The market for chiral compounds is expanding rapidly, driven by the pharmaceutical industry's need for precision medicine. ((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride is well-positioned to meet this demand, with suppliers increasingly offering it in bulk quantities for research and production. Its CAS number 744196-64-3 is frequently searched in chemical databases, reflecting its relevance in current scientific inquiries.

In addition to its pharmaceutical applications, ((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride is also used in academic research. Universities and research institutions utilize this compound to study stereochemical effects on biological activity, contributing to the broader understanding of chiral molecules. This dual applicability in both industrial and academic settings underscores its importance in the chemical sciences.

Quality control is a critical aspect of working with ((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify its purity and stereochemical integrity. These methods ensure that the compound meets the stringent standards required for pharmaceutical use.

Looking ahead, the demand for ((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride is expected to grow, particularly in regions with robust pharmaceutical and biotechnology sectors. Innovations in synthetic methodologies and the increasing focus on personalized medicine are likely to drive further research into this compound and its derivatives.

For researchers and manufacturers seeking reliable sources of ((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride, it is essential to partner with reputable suppliers who provide comprehensive analytical data and documentation. This ensures compliance with regulatory requirements and guarantees the consistency needed for high-quality outcomes.

In summary, ((2R,3R)-2-Methylmorpholin-3-yl)methanol hydrochloride (CAS No. 744196-64-3) is a pivotal compound in modern chemistry and drug development. Its unique stereochemistry, combined with its versatility and stability, makes it an indispensable tool for scientists and manufacturers alike. As the pharmaceutical industry continues to evolve, this compound will undoubtedly play a central role in the creation of next-generation therapeutics.